Cas no 51116-29-1 (51116-29-1)

• Product Name: 51116-29-1
• CAS No: 51116-29-1
• MF: C₂₀H₁₅NO₄
• MW: 333.337405443192
• CID: 934762
• PubChem ID: 300177
• Update Time: 2025-04-19

51116-29-1 Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethoxy-benzo[c][1,3]dioxolo[4,5-j]phenanthridine
• 2,3-dimethoxybenzo[c][1,3]dioxolo[4,5-j]phenanthridine
• AC1L6VQI
• NSC174495
• 51116-29-1
• 2,3-Dimethoxy-9H-benzo[c][1,3]dioxolo[4,5-j]phenanthridine
• NSC-174495
• DTXSID80306158

• Inchi： 1S/C20H15NO4/c1-22-16-5-11-3-4-13-14-7-19-18(24-10-25-19)6-12(14)9-21-20(13)15(11)8-17(16)23-2/h3-9H,10H2,1-2H3
• InChI Key： QXCAYUPXIKIDRW-UHFFFAOYSA-N
• SMILES： O1COC2=CC3=CN=C4C5C=C(C(=CC=5C=CC4=C3C=C12)OC)OC

Computed Properties

• Exact Mass: 333.10015
• Monoisotopic Mass: 333.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.81
• LogP: 4.28710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenanthridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines Phenanthridines and derivatives